Cas no 50896-90-7 ((R)-1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline)

• Product Name: (R)-1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• CAS No: 50896-90-7
• MF: C₂₀H₂₅NO₄
• MW: 343.41680598259
• MDL: MFCD09750421
• CID: 55900
• PubChem ID: 688594
• Update Time: 2025-10-29

(R)-1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• (1R)-1-[(3,4-Dimethoxyphenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxyisoquinoline
• (1R) -1,2,3,4-TETRAHYDRO-6,7-DIMETHOXY-1-[(3,4-DIMETHOXYPHENYL)METHYL] ISOQUINO
• (1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-[(3,4-dimethoxyphenyl)methyl] Isoquinoline
• (-) N-norlaudanosine
• (-)-(R)-norlaudanosine
• (+)-(R)-norlaudanosine
• (R)-1-(3',4'-dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• (R)-6,7-dimethoxy-1-veratryl-1,2,3,4-tetrahydro-is
• (R)-norlaudanosine
• [3H]-Sch 23390
• R(+)-SCH-23390
• S(-)-7-Chloro-8-hydroxy-3 methyl-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride
• S(-)-SCH-23388 hydrochloride
• SCH 23388 (S-enantiomer)
• SureCN7202762
• Q27464875
• (1r)-1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• PD132150
• R-(+)-Tetrahydropapaverin
• (R)-(+)-Tetrahydropapaverine
• R-Tetrahydropapaverine
• AS-11440
• (r)-1-(3,4-dimethoxy-benzyl)-6,7-dimethoxy-1,2,3,4-tetrahydro-isoquinoline
• AKOS022172001
• CS-0200220
• R-tetrahydropapaverine HCl
• CHEBI:136735
• DTXSID20866423
• MFCD09750421
• (1~{r})-1-[(3,4-Dimethoxyphenyl)methyl]-6,7-Dimethoxy-1,2,3,4-Tetrahydroisoquinoline
• SCHEMBL6398843
• 50896-90-7
• (1R)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• R9T

• MDL： MFCD09750421
• Inchi： 1S/C20H25NO4/c1-22-17-6-5-13(10-18(17)23-2)9-16-15-12-20(25-4)19(24-3)11-14(15)7-8-21-16/h5-6,10-12,16,21H,7-9H2,1-4H3/t16-/m1/s1
• InChI Key： YXWQTVWJNHKSCC-MRXNPFEDSA-N
• SMILES： O(C)C1C(=CC2CCN[C@H](CC3C=CC(=C(C=3)OC)OC)C=2C=1)OC

Computed Properties

• Exact Mass: 343.17800
• Monoisotopic Mass: 343.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.120
• Boiling Point: 475.8 °C at 760 mmHg
• Flash Point: 202.7 °C
• PSA: 48.95000
• LogP: 3.47930

(R)-1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on (R)-1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

Comprehensive Overview of (R)-1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline (CAS No. 50896-90-7)

The compound (R)-1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline, identified by the CAS registry number 50896-90-7, is a complex organic molecule with significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinolines, which are known for their structural similarity to alkaloids and their potential as bioactive agents. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of extensive research.

The structure of (R)-1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline is characterized by a tetrahydroisoquinoline core with two methoxy groups at positions 6 and 7 of the isoquinoline ring. Additionally, the molecule features a (R)-configured benzyl group substituted with two methoxy groups at positions 3 and 4. This unique substitution pattern contributes to the compound's distinct chemical properties and biological activity. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its pharmacokinetic profile and interactions with biological targets.

Recent studies have focused on the synthesis of this compound using enantioselective methods. Researchers have employed asymmetric catalysis techniques to achieve high enantiomeric excess during the synthesis process. These methods not only enhance the efficiency of production but also ensure the consistency of stereochemical purity required for biological testing. The use of transition metal catalysts and chiral ligands has been particularly effective in achieving these goals.

In terms of biological activity, (R)-1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline has shown promising results in various assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. This activity suggests its potential application in the development of therapeutic agents for conditions such as cancer and inflammatory diseases.

The methoxy groups present in this compound contribute significantly to its pharmacokinetic properties. These groups enhance solubility and stability while potentially influencing the molecule's ability to cross biological membranes. Recent research has also explored the impact of these substituents on drug metabolism and pharmacokinetics using computational modeling techniques. These studies provide valuable insights into optimizing drug delivery systems for compounds with similar structures.

Furthermore, the tetrahydroisoquinoline scaffold has been recognized for its role in mimicking natural alkaloids found in various plant species. This structural similarity makes it an attractive candidate for exploring novel bioactive molecules through structure-based drug design. Researchers have utilized molecular docking studies to predict binding affinities with target proteins and guide further optimization efforts.

In conclusion, (R)-1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,tetrahydroisoquinoline (CAS No. 50896-90-7) represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique structure and promising biological activity make it a focal point for ongoing research aimed at advancing drug discovery and development.